Cas no 1044-49-1 (2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole)

• Product Name: 2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole
• CAS No: 1044-49-1
• MF: C₁₄H₈N₄O₅
• MW: 312.237122535706
• MDL: MFCD00173659
• CID: 83323
• PubChem ID: 13971
• Update Time: 2025-09-27

2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole
• 4-oxadiazole,2,5-bis(p-nitrophenyl)-3
• 2,5-di(4-nitrophenyl)-1,3,4-oxadiazole
• 2,5-BIS-(4-NITROPHENYL)-[1,3,5]OXADIAZOLE
• 1,3,4-OXADIAZOLE, 2,5-BIS(p-NITROPHENYL)-
• bis(4-nitrophenyl)-1,3,4-oxadiazole
• CBDivE_001517
• DTXSID90146461
• 1044-49-1
• NXVIYWNQRSLRGX-UHFFFAOYSA-N
• BRN 0329614
• AKOS000731243
• 0-27-00-00592 (Beilstein Handbook Reference)
• SCHEMBL9720227
• B2162
• CS-0325375
• E85469
• 2,5-BIS-(4-NITRO-PHENYL)-(1,3,4)OXADIAZOLE
• 2,5-Bis(p-nitrophenyl)-1,3,4-oxadiazole
• FT-0633261
• AS-64326
• DB-040543
• STK391579
• ?2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE

• MDL： MFCD00173659
• Inchi： 1S/C14H8N4O5/c19-17(20)11-5-1-9(2-6-11)13-15-16-14(23-13)10-3-7-12(8-4-10)18(21)22/h1-8H
• InChI Key： NXVIYWNQRSLRGX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.04900
• Monoisotopic Mass: 312.049469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Not determined
• Density: 1.466
• Melting Point: 310-312°C
• Boiling Point: 537.7 °C at 760 mmHg
• Flash Point: 279 °C
• Refractive Index: 1.643
• PSA: 130.56000
• LogP: 4.26640
• Solubility: Not determined

2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：RO0674000
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes